![molecular formula C14H14N2O4 B4394617 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B4394617.png)
3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as MNI-137, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNI-137 is a small molecule that has been shown to have a unique mechanism of action, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the inhibition of several key enzymes, including histone deacetylases (HDACs) and phosphodiesterases (PDEs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while PDEs are enzymes that regulate the levels of cyclic nucleotides. By inhibiting these enzymes, 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide can affect various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells. In neurodegenerative disorders, 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to reduce oxidative stress and inflammation, leading to neuroprotection. Inflammation is also a target of 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with studies showing its ability to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for drug development. 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to have low toxicity and good pharmacokinetic properties, making it a viable option for further development. However, one of the limitations of using 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is its relatively low potency compared to other compounds, which may limit its efficacy in certain applications.
Future Directions
There are several future directions for the research and development of 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential direction is to optimize its potency and selectivity by modifying its chemical structure. Another direction is to explore its potential therapeutic applications in other diseases, such as autoimmune disorders and cardiovascular diseases. Additionally, further studies are needed to fully elucidate its mechanism of action and to better understand its biochemical and physiological effects. Overall, 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a promising compound that has the potential to make significant contributions to the field of drug development and scientific research.
Scientific Research Applications
3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disorders, 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. Inflammation is also a target of 3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with studies showing its ability to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-methyl-N-(5-methyl-1,2-oxazol-3-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4/c1-8-7-12(16-20-8)15-14(17)13-9(2)18-10-5-3-4-6-11(10)19-13/h3-7,9,13H,1-2H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJHVIBPZCHJQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=CC=CC=C2O1)C(=O)NC3=NOC(=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(5-methyl-3-isoxazolyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.